8-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
Overview
Description
8-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is a chemical compound with the molecular weight of 191.23 . It is a member of quinolines .
Molecular Structure Analysis
The IUPAC name for this compound is 8-methyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid . The InChI code is 1S/C11H13NO2/c1-7-3-2-4-8-9(11(13)14)5-6-12-10(7)8/h2-4,9,12H,5-6H2,1H3,(H,13,14) .Physical And Chemical Properties Analysis
The compound is a liquid at room temperature . The storage temperature should be normal and it should be kept in a dark place, in an inert atmosphere .Scientific Research Applications
Inhibitors of the PD-1/PD-L1 Immune Checkpoint Pathway
The compound has been used in the design and synthesis of derivatives that act as inhibitors of the programmed cell death-1 (PD-1)/programmed cell death-ligand 1 (PD-L1) immune checkpoint pathway . These inhibitors are emerging as a potential alternative therapeutic modality with distinct molecular characteristics as compared to the anti-PD-1 and anti-PD-L1 monoclonal antibodies .
Antimicrobial Applications
Compounds containing the 8-hydroxyquinoline (8-HQ) nucleus, which is similar to the structure of “8-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid”, exhibit a wide range of biological activities, including antimicrobial effects .
Anticancer Agents
The 8-HQ nucleus and its derivatives have been used in the development of anticancer agents . They have been used to develop potent lead compounds with good efficacy and low toxicity .
Antifungal Applications
The 8-HQ nucleus and its derivatives have also been used as antifungal agents . This suggests that “8-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid” could potentially have similar applications.
Neuroprotection
Compounds similar to “8-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid” have been used as iron-chelators for neuroprotection . This suggests potential applications in the treatment of neurodegenerative diseases.
Control of Neurotransmitter Function
Endogenous tetrahydroisoquinolines, which are structurally similar to “8-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid”, have been suggested to play a role in the control of neurotransmitter function .
Safety And Hazards
properties
IUPAC Name |
8-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-7-3-2-4-8-9(11(13)14)5-6-12-10(7)8/h2-4,9,12H,5-6H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSPNNHDKBJINIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(CCN2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid | |
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